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Compound of Interest

Compound Name: 3-Aminotetrahydrofuran

Cat. No.: B1273345 Get Quote

Introduction
3-Aminotetrahydrofuran is a pivotal heterocyclic building block in modern medicinal chemistry

and drug development. As a saturated five-membered cyclic ether bearing a primary amine, its

structure combines several desirable features for molecular design. The tetrahydrofuran (THF)

ring often serves as a metabolically stable, polar scaffold that can improve the pharmacokinetic

profile of a drug candidate, while the amine group provides a versatile handle for synthetic

elaboration and a key interaction point for biological targets.[1][2][3] This molecule possesses a

stereocenter at the C3 position, making the synthesis and application of its enantiomerically

pure forms—(R)- and (S)-3-Aminotetrahydrofuran—of significant interest in the development

of stereospecific pharmaceuticals.[4]

This guide provides an in-depth exploration of 3-Aminotetrahydrofuran, from its fundamental

physicochemical properties to its synthesis and critical role in drug discovery, tailored for

researchers, scientists, and drug development professionals.

Section 1: Core Molecular and Physicochemical
Properties
A thorough understanding of a molecule's fundamental properties is the bedrock of its effective

application in research and development.
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Molecular Formula and Weight

Molecular Formula: C₄H₉NO[5][6][7][8]

Molecular Weight: 87.12 g/mol [5][6][7][8]

IUPAC Name: (3S)-oxolan-3-amine for the (S)-enantiomer, (3R)-oxolan-3-amine for the (R)-

enantiomer, and oxolan-3-amine for the racemic mixture.[5][8]

Chemical Structure and Stereoisomerism

The presence of a chiral center at the C3 position is a defining feature of 3-
Aminotetrahydrofuran. The specific spatial arrangement of the amine group dictates the

molecule's interaction with chiral biological systems, such as enzymes and receptors.
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Racemic 3-Aminotetrahydrofuran

(S)-3-Aminotetrahydrofuran

(R)-3-Aminotetrahydrofuran

C₄H₉NO
MIPHRQMEIYLZFZ-UHFFFAOYSA-N

C₁COC[C@H]₁N
MIPHRQMEIYLZFZ-BYPYZUCNSA-N

C₁COC[C@@H]₁N
MIPHRQMEIYLZFZ-SCSAIBSYSA-N

(S)-3-Hydroxytetrahydrofuran

p-Toluenesulfonyl chloride (TsCl)
Triethylamine (Et₃N)

(S)-Tetrahydrofuran-3-yl
tosylate

Step 1: Tosylation
(Activation of -OH)

Sodium Azide (NaN₃)
DMF

(R)-3-AzidotetrahydrofuranStep 2: Azidation
(Sₙ2 Nucleophilic Substitution
with Stereochemical Inversion)

H₂ gas
Pd/C or Raney Ni

(R)-3-AminotetrahydrofuranStep 3: Reduction
(Conversion to Amine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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